N-(5-bromopyridin-2-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide

• Molecular Formula: C15H11BrN4O3S
• Molecular Weight: 407.2 g/mol
• IUPAC Name: N-(5-bromopyridin-2-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C15H11BrN4O3S/c16-10-3-6-12(17-7-10)18-13(22)8-24-15-20-19-14(23-15)9-1-4-11(21)5-2-9/h1-7,19H,8H2,(H,17,18,22)
• InChI Key: ZMQIOUGNYMSOLM-UHFFFAOYSA-N
• Isomeric SMILES: C1=CC(=O)C=CC1=C2NN=C(O2)SCC(=O)NC3=NC=C(C=C3)Br

Description

N-(5-bromopyridin-2-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the oxadiazole family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(5-bromopyridin-2-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide is not yet fully understood. However, it is believed that the compound exerts its effects by inhibiting various enzymes and proteins that are involved in the growth and proliferation of cancer cells. It is also believed to act by modulating the immune system and reducing inflammation.
Biochemical and Physiological Effects:
N-(5-bromopyridin-2-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide has been shown to have significant biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the immune system. It has also been shown to possess significant antimicrobial properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-(5-bromopyridin-2-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide in lab experiments is its ability to inhibit the growth and proliferation of cancer cells. This makes it a potential candidate for cancer treatment. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of this compound.

Future Directions

There are several future directions for research on N-(5-bromopyridin-2-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide. One of the most promising areas of research is in the development of this compound as a potential cancer treatment. Further studies are needed to determine the safe dosage and potential side effects of this compound. Other future directions include the development of this compound as a potential antimicrobial and anti-inflammatory agent.

Synthesis Methods

N-(5-bromopyridin-2-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide has been synthesized using various methods. One of the most commonly used methods is the reaction of 2-((4-(bromomethyl)-2-oxo-1,3-thiazolidin-3-yl)thio)acetohydrazide with 5-bromopyridine-2-carboxylic acid in the presence of triethylamine and acetic anhydride. The product is obtained in good yield and purity.

Scientific Research Applications

N-(5-bromopyridin-2-yl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide has potential applications in various fields of scientific research. One of the most promising areas of application is in the field of medicinal chemistry. This compound has been shown to possess significant antimicrobial and anti-inflammatory properties. It has also been shown to be effective against various types of cancer cells, making it a potential candidate for cancer treatment.